Cas no 2034410-61-0 (N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide)

• Product Name: N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide
• CAS No: 2034410-61-0
• MF: C₁₉H₁₅N₃OS
• MW: 333.406902551651
• CID: 5350401
• Update Time: 2025-11-02

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-thiophen-2-ylpyridin-3-yl)methyl]-1H-indole-3-carboxamide
• N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide

• Inchi： 1S/C19H15N3OS/c23-19(16-12-21-17-5-2-1-4-15(16)17)22-10-13-8-14(11-20-9-13)18-6-3-7-24-18/h1-9,11-12,21H,10H2,(H,22,23)
• InChI Key： YTDYLDASWRWOPN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(NCC2=CC(C3SC=CC=3)=CN=C2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide

Comprehensive Overview of N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide (CAS No. 2034410-61-0)

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide (CAS No. 2034410-61-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of thiophene, pyridine, and indole moieties, making it a promising candidate for various applications in drug discovery and development. Its molecular architecture suggests potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

The compound's CAS number 2034410-61-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. The presence of the thiophen-2-yl group and the pyridin-3-yl scaffold in its structure highlights its potential as a versatile building block in medicinal chemistry. These functional groups are often associated with enhanced binding affinity and metabolic stability, which are key considerations in modern drug design.

In recent years, the scientific community has shown growing interest in N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide due to its potential applications in addressing unmet medical needs. Researchers are particularly intrigued by its possible role in targeting specific pathways involved in cellular signaling and inflammation. This aligns with current trends in precision medicine, where compounds with well-defined molecular targets are highly sought after.

The indole-3-carboxamide moiety in this compound is noteworthy, as indole derivatives are known for their diverse biological activities. This structural feature may contribute to the molecule's ability to interact with various biological systems, potentially offering therapeutic benefits in areas such as neurological disorders or metabolic diseases. The integration of thiophene and pyridine rings further enhances the compound's pharmacological profile, possibly improving its drug-like properties.

From a synthetic chemistry perspective, CAS 2034410-61-0 presents interesting challenges and opportunities. The compound's complex structure requires sophisticated synthetic strategies, making it a valuable subject for methodological development in organic synthesis. Recent advances in catalytic cross-coupling reactions and protecting group chemistry have facilitated more efficient routes to similar compounds, which may accelerate research into this particular molecule.

In the context of current pharmaceutical trends, N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide aligns with the growing emphasis on small molecule therapeutics that can modulate protein-protein interactions. The compound's potential to serve as a molecular scaffold for further derivatization makes it particularly valuable in fragment-based drug discovery approaches, which are gaining traction in both academic and industrial settings.

The physicochemical properties of 2034410-61-0 are crucial for its potential development as a therapeutic agent. Early computational analyses suggest that the compound may possess favorable characteristics in terms of solubility, permeability, and metabolic stability - all critical parameters in the drug development pipeline. These properties are increasingly important as the pharmaceutical industry seeks to reduce attrition rates in clinical development.

Recent publications and patent applications referencing N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide indicate growing commercial interest in this chemical entity. While specific therapeutic indications remain under investigation, the compound's structural features suggest potential utility across multiple therapeutic areas, reflecting the current trend toward polypharmacology in drug discovery.

Quality control and analytical characterization of CAS 2034410-61-0 present important considerations for researchers working with this compound. Advanced techniques such as high-resolution mass spectrometry, nuclear magnetic resonance spectroscopy, and X-ray crystallography are typically employed to ensure compound purity and structural verification. These analytical challenges mirror broader trends in chemical characterization, where increasingly sophisticated methods are required to meet regulatory standards.

The future research directions for N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}-1H-indole-3-carboxamide may include detailed structure-activity relationship studies, target identification efforts, and formulation development. As the scientific community continues to explore this compound's potential, it may contribute to addressing some of the most pressing challenges in modern medicine, particularly in the development of novel therapeutic agents with improved efficacy and safety profiles.